Cas no 89025-50-3 (2(1H)-Pyridinethione, 1-(2,2-dimethyl-1-oxopropoxy)-)

• Product Name: 2(1H)-Pyridinethione, 1-(2,2-dimethyl-1-oxopropoxy)-
• CAS No: 89025-50-3
• MF: C₁₀H₁₃NO₂S
• MW: 211.28072142601
• CID: 615503
• PubChem ID: 11020186
• Update Time: 2025-04-19

2(1H)-Pyridinethione, 1-(2,2-dimethyl-1-oxopropoxy)- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyridinethione, 1-(2,2-dimethyl-1-oxopropoxy)-
• (2-sulfanylidenepyridin-1-yl) 2,2-dimethylpropanoate
• N-(pivaloyloxy)pyridine-2-thione
• 89025-50-3
• DTXSID10452157
• SCHEMBL13390467

• Inchi： 1S/C10H13NO2S/c1-10(2,3)9(12)13-11-7-5-4-6-8(11)14/h4-7H,1-3H3
• InChI Key： YZAFBRPJCHIDPH-UHFFFAOYSA-N
• SMILES： S=C1C=CC=CN1OC(C(C)(C)C)=O

Computed Properties

• Exact Mass: 211.06669983g/mol
• Monoisotopic Mass: 211.06669983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 61.6Ų